Cas no 1228070-90-3 (3-(4-Methylphenoxy)azetidine Hydrochloride)

3-(4-Methylphenoxy)azetidine Hydrochloride is a chemically synthesized azetidine derivative featuring a 4-methylphenoxy substituent. This compound is of interest in pharmaceutical and agrochemical research due to its azetidine core, which serves as a versatile scaffold for the development of bioactive molecules. The hydrochloride salt form enhances its stability and solubility, facilitating handling and formulation in experimental applications. Its structural characteristics make it a potential intermediate in the synthesis of ligands or modulators targeting specific receptors or enzymes. The product is typically characterized by high purity and consistent quality, ensuring reliability for research purposes. Proper storage under controlled conditions is recommended to maintain its integrity.
3-(4-Methylphenoxy)azetidine Hydrochloride structure
1228070-90-3 structure
Product Name:3-(4-Methylphenoxy)azetidine Hydrochloride
CAS No:1228070-90-3
MF:C10H14ClNO
MW:199.677261829376
MDL:MFCD16613952
CID:858524
PubChem ID:53409322
Update Time:2025-06-08

3-(4-Methylphenoxy)azetidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methylphenoxy)-azetidine HCl
    • 3-(4-Methylphenoxy)azetidine hydrochloride
    • 3-(4-Methylphenoxy)azetidine HCl
    • 3-(P-tolyloxy)azetidine hydrochloride
    • 3-(4-Methylphenoxy)azetidine hydrochloride, AldrichCPR
    • 3-(4-Methylphenoxy)azetidine--hydrogen chloride (1/1)
    • AKOS015844122
    • CS-0314294
    • 3-(p-Tolyloxy)azetidine HCl
    • DTXSID40696401
    • EN300-7401618
    • 3-(4-methylphenoxy)azetidine;hydrochloride
    • 1228070-90-3
    • AS-43074
    • 3-(4-METHYLPHENOXY)AZETIDINEHYDROCHLORIDE
    • 3-(p-Tolyloxy)azetidine HCl, 95%
    • SB51489
    • MFCD16613952
    • 3-(4-Methylphenoxy)azetidine Hydrochloride
    • MDL: MFCD16613952
    • Inchi: 1S/C10H13NO.ClH/c1-8-2-4-9(5-3-8)12-10-6-11-7-10;/h2-5,10-11H,6-7H2,1H3;1H
    • InChI Key: GEMMABPUAJJWDO-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC(C)=CC=1)C1CNC1

Computed Properties

  • Exact Mass: 199.07652
  • Monoisotopic Mass: 199.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26

3-(4-Methylphenoxy)azetidine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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abcr
AB450047-1 g
3-(p-Tolyloxy)azetidine HCl, 95%
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abcr
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